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864249-60-5

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  • AMG-548
    In Stock
    • Cat. No.:
    • B1667037
    • CAS No.:
    • 864249-60-5
    • Molecular Formula:
    • C29H27N5O
    • Molecular Weight:
    • 461.6 g/mol
    Description
    AMG 548 is an inhibitor of p38α MAPK (Ki = 0.5 nM). It is selective for p38α over p38γ, p38δ, JNK1, JNK2, and JNK3 (Kis = 2,600, 4,100, 11,480, 39, and 61 nM, respectively) and is greater than 1,000-fold selecti...